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Compound of Interest

Compound Name: Myrcenol sulfone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the physical and chemical
characteristics of Myrcenol Sulfone, scientifically known as 5-(1,1-dioxo-2,5-dihydrothiophen-
3-yl)-2-methylpentan-2-ol. The information presented is intended to support research and
development activities by providing detailed data on its properties, synthesis, and potential
biological relevance.

Chemical Identity and Physical Properties

Myrcenol sulfone (CAS No. 1135-22-4) is an organosulfur compound derived from myrcene. It
is characterized by a sulfonyl functional group incorporated into a five-membered heterocyclic
ring (a dihydrothiophene 1,1-dioxide) and a substituted pentanol side chain. The presence of
the sulfonyl group and the hydroxyl group imparts distinct chemical properties to the molecule.

Table 1: Physical and Chemical Properties of Myrcenol Sulfone
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Property Value Source(s)

5-(1,1-dioxo-2,5-
IUPAC Name dihydrothiophen-3-yl)-2-

methylpentan-2-ol

CAS Number 1135-22-4

Molecular Formula C10H1803S

Molecular Weight 218.32 g/mol

Physical State Liquid at room temperature [1]
Boiling Point Approximately 200 °C [1]

Soluble in organic solvents
Solubility such as ethanol and ether;

less soluble in water.[1]

Synthesis of Myrcenol Sulfone

The synthesis of myrcenol sulfone is a two-step process that begins with the readily available
monoterpene, myrcene. The overall synthetic pathway involves the formation of a cyclic sulfone
intermediate followed by hydration.

Diagram 1: Synthetic workflow for Myrcenol Sulfone.

Experimental Protocols

Step 1: Synthesis of Myrcene Sulfone (Cyclic Intermediate)

A common method for the formation of the cyclic sulfone from myrcene involves a reaction with
sulfur dioxide. This reaction proceeds via a mechanism analogous to a Diels-Alder reaction,
where the conjugated diene system of myrcene reacts with sulfur dioxide.

e Reaction Conditions: Myrcene is reacted with sulfur dioxide under mild conditions.[1] This
process is economically viable as it does not necessitate high temperatures or pressures.[1]

Step 2: Hydration of Myrcene Sulfone
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The cyclic myrcene sulfone intermediate is then hydrated to yield the final product, myrcenol
sulfone.

e Reaction Conditions: The hydration is typically carried out in the presence of sulfuric acid.[1]
The reaction temperature is controlled to optimize the yield and purity of the final product.[1]

Spectral Data

At present, publicly available, experimentally determined spectral data (NMR, IR, Mass
Spectrometry) for 5-(1,1-dioxo-2,5-dihydrothiophen-3-yl)-2-methylpentan-2-ol is limited.
Researchers are advised to perform their own spectral analysis for structural confirmation and
purity assessment upon synthesis.

Biological Activity and Signaling Pathways

While specific studies on the biological activity of myrcenol sulfone are not extensively
documented in publicly accessible literature, the precursor molecule, myrcene, has been
investigated for various pharmacological effects. Additionally, the broader class of sulfone
derivatives has shown a range of biological activities.

It has been suggested that myrcenol sulfone may possess antimicrobial and anti-
inflammatory properties.[1] The sulfone functional group is known to be a key pharmacophore
in a variety of therapeutic agents.[2]

Potential Anti-inflammatory Action (Hypothesized)

The anti-inflammatory potential of sulfone derivatives has been documented.[1] Some sulfone
compounds have been shown to inhibit the production of inflammatory mediators such as nitric
oxide (NO) and pro-inflammatory cytokines like tumor necrosis factor-alpha (TNF-a) and
interleukin-12 (IL-12) in activated macrophages.[1] The mechanism for this inhibition can
involve the downregulation of inducible nitric oxide synthase (iNOS) protein expression.[1]

Diagram 2: Hypothesized anti-inflammatory signaling pathway.

It is important to note that the biological activities and the specific signaling pathways for
myrcenol sulfone have not been conclusively determined and require further experimental
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validation. The information on potential anti-inflammatory effects is extrapolated from studies
on other sulfone derivatives.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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